Cas no 2305252-56-4 (5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane)

• Product Name: 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane
• CAS No: 2305252-56-4
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• CID: 6399689
• PubChem ID: 138987492
• Update Time: 2025-11-03

5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-6762922
• EN300-37375312
• 2305252-56-4
• 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane

• Inchi： 1S/C8H13BrO/c1-7-4-8(5-7,6-9)2-3-10-7/h2-6H2,1H3
• InChI Key： IUCFRWHYYVJORC-UHFFFAOYSA-N
• SMILES： BrCC12CCOC(C)(C1)C2

Computed Properties

• Exact Mass: 204.01498g/mol
• Monoisotopic Mass: 204.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane

5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane: A Comprehensive Overview

The compound 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane, identified by the CAS number 2305252-56-4, is a bicyclic ether with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic ethers, which are known for their unique structural properties and reactivity. The presence of a bromomethyl group at the 5-position and a methyl group at the 1-position introduces specific functional characteristics that make this compound highly versatile in synthetic chemistry.

Recent studies have highlighted the importance of bicyclic ethers like 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane in drug design and development. The rigid bicyclic framework provides stability to the molecule, which is crucial for maintaining bioavailability and efficacy in pharmaceutical formulations. Additionally, the bromomethyl group serves as a reactive site, enabling further functionalization through nucleophilic substitution reactions, thereby expanding its utility in medicinal chemistry.

The synthesis of 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane involves a multi-step process that typically includes ring-closing etherification or other cyclization techniques. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for high-quality applications in both academic and industrial settings.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane extends beyond traditional chemical synthesis into advanced materials science. Recent research has demonstrated its potential as a building block for constructing complex molecular architectures, including dendrimers and other nanostructured materials. These applications leverage the compound's ability to form stable covalent bonds under mild reaction conditions.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as oncology and neurodegenerative diseases. Its unique combination of structural rigidity and functional reactivity makes it an ideal candidate for exploring novel drug delivery systems and targeted therapies.

Moreover, the environmental impact of synthesizing and utilizing 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane has been a subject of recent investigations. Researchers are focusing on developing greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents, aligning with global sustainability goals.

In conclusion, 5-(Bromomethyl)-1-methyl-2-oxabicyclo[3.1.1]heptane, with its distinctive chemical properties and diverse applications, remains a focal point in contemporary chemical research. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.